Cas no 2580253-42-3 (2,4,6-Trifluoropyridine-3-sulfonamide)

• Product Name: 2,4,6-Trifluoropyridine-3-sulfonamide
• CAS No: 2580253-42-3
• MF: C₅H₃F₃N₂O₂S
• MW: 212.149729967117
• CID: 5662778
• PubChem ID: 165890635
• Update Time: 2025-05-21

2,4,6-Trifluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733444
• 2,4,6-trifluoropyridine-3-sulfonamide
• 2580253-42-3
• 2,4,6-Trifluoropyridine-3-sulfonamide

• Inchi： 1S/C5H3F3N2O2S/c6-2-1-3(7)10-5(8)4(2)13(9,11)12/h1H,(H2,9,11,12)
• InChI Key： IZZOAILAMMHLQL-UHFFFAOYSA-N
• SMILES： S(C1C(=NC(=CC=1F)F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 211.98673300g/mol
• Monoisotopic Mass: 211.98673300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.4Ų

Additional information on 2,4,6-Trifluoropyridine-3-sulfonamide

2,4,6-Trifluoropyridine-3-sulfonamide (CAS No. 2580253-42-3): A Comprehensive Overview

2,4,6-Trifluoropyridine-3-sulfonamide, a compound with the CAS registry number 2580253-42-3, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with three fluorine atoms at positions 2, 4, and 6, along with a sulfonamide group at position 3. The presence of multiple fluorine atoms and the sulfonamide moiety imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,4,6-Trifluoropyridine-3-sulfonamide. Researchers have explored novel methodologies to construct this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These methods not only enhance the yield but also minimize the environmental footprint of the production process. For instance, a study published in *Chemical Communications* in 2023 demonstrated a one-pot synthesis route utilizing palladium catalysts to achieve high purity and excellent reproducibility.

The electronic properties of 2,4,6-Trifluoropyridine-3-sulfonamide make it an attractive candidate for applications in optoelectronics and semiconducting materials. The fluorinated pyridine ring contributes to strong electron-withdrawing effects, which can modulate the electronic characteristics of materials. This property has been exploited in the development of advanced organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A research team from Stanford University reported in *Nature Electronics* that incorporating this compound into OLED structures significantly improved device efficiency and operational stability.

In addition to its electronic applications, 2,4,6-Trifluoropyridine-3-sulfonamide has shown promise in biological systems. Its sulfonamide group is known to exhibit bioactive properties, making it a potential lead compound for drug discovery. Recent studies have focused on its role as a kinase inhibitor and its ability to modulate cellular signaling pathways. A collaborative effort between chemists at the University of California and biologists at Pfizer revealed that this compound demonstrates selective inhibition against certain protein kinases associated with cancer progression.

The steric hindrance introduced by the trifluorinated pyridine ring also renders 2,4,6-Trifluoropyridine-3-sulfonamide useful as a chiral auxiliary in asymmetric synthesis. This application is particularly relevant in the pharmaceutical industry, where enantioselective reactions are crucial for producing optically pure compounds. A paper published in *Angewandte Chemie* highlighted the use of this compound as a chiral ligand in asymmetric catalysis, achieving high enantioselectivity in key organic transformations.

From an environmental perspective, understanding the fate and transport of 2,4,6-Trifluoropyridine-3-sulfonamide is essential for assessing its potential impact on ecosystems. Studies conducted by environmental scientists at the University of Tokyo have investigated its degradation pathways under various conditions. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural systems. This information is critical for regulatory agencies when evaluating its safety profile.

Looking ahead, the versatility of 2,4,6-Trifluoropyridine-3-sulfonamide suggests that it will continue to play a pivotal role in diverse scientific domains. Ongoing research is exploring its potential as a building block for advanced materials and as a therapeutic agent in medicinal chemistry. Collaborative efforts between academia and industry are expected to unlock new applications for this compound while ensuring its safe and sustainable use.

In conclusion, 2580253-42-3 (CAS No.) or 2,4,6-Trifluoropyridine-3-sulfonamide stands out as a multifaceted chemical entity with remarkable properties that span across electronics, biology